Cas no 3825-14-7 (1-Chloromethyl-2-fluoronaphthalene)

• Product Name: 1-Chloromethyl-2-fluoronaphthalene
• CAS No: 3825-14-7
• MF: C₁₁H₈ClF
• MW: 194.632625579834
• CID: 4797686
• Update Time: 2025-04-23

1-Chloromethyl-2-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-chloromethyl-2-fluoronaphthalene
• 1-(chloromethyl)-2-fluoronaphthalene
• 1-Chloromethyl-2-fluoronaphthalene

• Inchi： 1S/C11H8ClF/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-6H,7H2
• InChI Key： XDXUPEJAOPUYGX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-Chloromethyl-2-fluoronaphthalene

1-Chloromethyl-2-fluoronaphthalene (CAS 3825-14-7): Properties, Applications, and Industry Insights

1-Chloromethyl-2-fluoronaphthalene (CAS 3825-14-7) is a specialized fluorinated naphthalene derivative that has gained significant attention in pharmaceutical and material science research. This compound, with its unique chloromethyl-fluoronaphthalene structure, serves as a valuable building block in organic synthesis. The presence of both chloromethyl group and fluorine substituent on the naphthalene ring system creates interesting reactivity patterns that researchers are actively exploring.

The molecular structure of 1-Chloromethyl-2-fluoronaphthalene features a naphthalene core with two strategically positioned functional groups. The chloromethyl group at position 1 provides excellent leaving group capability, while the fluorine atom at position 2 offers electronic effects that influence the compound's reactivity. This combination makes it particularly useful for cross-coupling reactions and nucleophilic substitutions, which are fundamental transformations in modern organic chemistry.

Recent studies highlight the growing importance of fluorinated aromatic compounds like 1-Chloromethyl-2-fluoronaphthalene in drug discovery. The pharmaceutical industry increasingly values such structures because fluorine incorporation can significantly alter a molecule's biological activity, metabolic stability, and membrane permeability. Researchers are particularly interested in how the fluorine-naphthalene interaction affects molecular recognition processes in drug-target interactions.

In material science applications, 1-Chloromethyl-2-fluoronaphthalene serves as a precursor for various functional materials. Its derivatives have shown promise in the development of organic semiconductors, liquid crystals, and advanced polymers. The compound's ability to participate in polymerization reactions while maintaining the fluorinated aromatic system makes it valuable for creating materials with specific electronic or optical properties.

The synthesis of 1-Chloromethyl-2-fluoronaphthalene typically involves electrophilic aromatic substitution reactions on naphthalene derivatives. Modern synthetic approaches focus on improving regioselectivity and yield optimization, especially for large-scale production. Recent advancements in catalytic fluorination methods have made the preparation of such fluorinated intermediates more efficient and environmentally friendly.

Analytical characterization of 1-Chloromethyl-2-fluoronaphthalene employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The 19F NMR signal provides particularly valuable information about the electronic environment of the fluorine atom, which is crucial for understanding the compound's reactivity. Purity assessment is essential for research applications, typically requiring ≥95% chemical purity by HPLC analysis.

Storage and handling of 1-Chloromethyl-2-fluoronaphthalene require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere when long-term storage is needed. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this chemical, as with all organic halides.

The market for fluorinated building blocks like 1-Chloromethyl-2-fluoronaphthalene has grown steadily, driven by increasing demand from pharmaceutical research and material science sectors. Suppliers typically offer this compound in various quantities, from gram-scale for laboratory research to kilogram quantities for industrial applications. Current pricing reflects its status as a specialty chemical with specific synthetic utility.

Environmental considerations for 1-Chloromethyl-2-fluoronaphthalene focus on proper disposal methods. While not classified as a persistent organic pollutant, its halogenated nature warrants responsible waste management. Many research institutions have established protocols for the disposal of such halogenated aromatic compounds to minimize environmental impact.

Future research directions for 1-Chloromethyl-2-fluoronaphthalene derivatives include exploration of their potential in medicinal chemistry and material applications. The unique electronic properties imparted by the fluorine substituent continue to attract interest for designing new bioactive molecules and functional materials. Recent publications suggest potential applications in PET imaging agents and organic electronic devices, though these areas require further investigation.

For researchers working with 1-Chloromethyl-2-fluoronaphthalene, it's important to consult recent literature for the latest synthetic applications. The compound's versatility as a chemical building block means new uses are regularly being discovered. Current studies focus on its role in palladium-catalyzed coupling reactions and as a precursor for complex fluorinated architectures with potential biological activity.

Quality control standards for 1-Chloromethyl-2-fluoronaphthalene (CAS 3825-14-7) typically specify parameters such as melting point range, NMR purity, and HPLC chromatogram profiles. Reputable suppliers provide comprehensive analytical data sheets with each batch, ensuring researchers can verify the compound's identity and purity for their specific applications.

The structural features of 1-Chloromethyl-2-fluoronaphthalene make it particularly valuable for creating molecular diversity in chemical libraries. Its two reactive sites allow for sequential functionalization, enabling the construction of complex molecules with precise control over molecular architecture. This capability is especially important in drug discovery programs where subtle structural modifications can dramatically affect biological activity.

In conclusion, 1-Chloromethyl-2-fluoronaphthalene represents an important fluorinated intermediate with wide-ranging applications in scientific research and industrial chemistry. Its unique combination of chloromethyl functionality and fluorine substitution on a naphthalene platform provides chemists with a versatile tool for molecular design. As research into fluorinated compounds continues to expand, the utility of this specific naphthalene derivative is likely to grow across multiple scientific disciplines.